5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H20BrNO3
• Molecular Weight: 402.3 g/mol
• IUPAC Name: 5-bromo-3-hydroxy-1-methyl-3-[2-oxo-2-(4-propan-2-ylphenyl)ethyl]indol-2-one
• InChI: InChI=1S/C20H20BrNO3/c1-12(2)13-4-6-14(7-5-13)18(23)11-20(25)16-10-15(21)8-9-17(16)22(3)19(20)24/h4-10,12,25H,11H2,1-3H3
• InChI Key: LCGUSLCPXLCERH-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3)Br)N(C2=O)C)O

Description

5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one, also known as BRD-9424, is a small molecule inhibitor that has been the subject of several scientific studies due to its potential applications in cancer research.

Mechanism of Action

5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one is a small molecule inhibitor that targets the transcription factor STAT3. STAT3 is a key regulator of several cellular processes, including cell growth, differentiation, and survival. Aberrant activation of STAT3 has been implicated in several types of cancer, making it an attractive target for cancer therapeutics. 5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one binds to the SH2 domain of STAT3, preventing its activation and subsequent downstream signaling.
Biochemical and Physiological Effects:
5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one has been shown to inhibit the growth of several cancer cell lines, suggesting that it may have potential as a cancer therapeutic. However, further studies are needed to determine its efficacy and safety in vivo. In addition, 5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one may have off-target effects on other cellular processes, which could have unintended consequences.

Advantages and Limitations for Lab Experiments

One advantage of 5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one is its specificity for STAT3, which makes it a useful tool for studying the role of STAT3 in cancer and other cellular processes. However, its potential off-target effects and lack of in vivo data are limitations that should be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on 5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one. One area of interest is its potential as a cancer therapeutic. Further studies are needed to determine its efficacy and safety in vivo, as well as its potential for combination therapy with other cancer drugs. Another area of interest is its potential as a tool for studying the role of STAT3 in other cellular processes, such as inflammation and immune response. Finally, further studies are needed to determine the potential off-target effects of 5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one and to develop more specific inhibitors of STAT3.

Synthesis Methods

5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one can be synthesized using a three-step process. The first step involves the reaction of 5-bromo-3-hydroxyindole with 2-(4-isopropylphenyl)acetic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form 5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one. The second step involves the reduction of the ketone group using sodium borohydride, and the third step involves the purification of the product using column chromatography.

Scientific Research Applications

5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one has been shown to have potential applications in cancer research. In a study published in the Journal of Medicinal Chemistry, 5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one was found to inhibit the growth of several cancer cell lines, including breast, colon, and lung cancer cells. Another study published in Oncotarget found that 5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one inhibited the growth of pancreatic cancer cells by targeting the transcription factor STAT3. These findings suggest that 5-bromo-3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-methyl-1,3-dihydro-2H-indol-2-one may have potential as a cancer therapeutic.